Cas no 929972-05-4 (1-benzyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1-benzyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate
• CAS No: 929972-05-4
• MF: C₂₁H₁₆F₃N₃O₃S
• MW: 447.430253982544
• MDL: MFCD09040705
• CID: 5229516
• Update Time: 2026-03-07

1-benzyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridin-6-ol, 1-(phenylmethyl)-4-(trifluoromethyl)-, 6-(4-methylbenzenesulfonate)
• 1-benzyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate

• MDL： MFCD09040705
• Inchi： 1S/C21H16F3N3O3S/c1-14-7-9-16(10-8-14)31(28,29)30-19-11-18(21(22,23)24)17-12-25-27(20(17)26-19)13-15-5-3-2-4-6-15/h2-12H,13H2,1H3
• InChI Key： QQNJTFULGPLYTF-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CC=C3)N=CC1=C(C(F)(F)F)C=C(OS(C1=CC=C(C)C=C1)(=O)=O)N=2

Additional information on 1-benzyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-6-yl 4-methylbenzene-1-sulfonate

Introduction to 1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate (CAS No. 929972-05-4)

1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate (CAS No. 929972-05-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate is composed of a pyrazolo[3,4-b]pyridine core, a benzyl group, a trifluoromethyl substituent, and a 4-methylbenzene sulfonate moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of this compound in modulating specific enzymes and receptors involved in various disease states. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for numerous therapeutic agents. Studies have demonstrated that 1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate can selectively bind to specific GPCRs, potentially offering new avenues for the treatment of neurological disorders and other conditions.

The pharmacokinetic properties of 1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials involving 1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate are currently underway to assess its safety and efficacy in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have generated significant interest among researchers and pharmaceutical companies alike.

In conclusion, 1-Benzyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate (CAS No. 929972-05-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important candidate for further investigation and development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in the treatment of various diseases.